Cas no 1805466-80-1 (Methyl 2-chloromethyl-3-cyano-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-chloromethyl-3-cyano-4-(trifluoromethoxy)benzoate
• CAS No: 1805466-80-1
• MF: C₁₁H₇ClF₃NO₃
• MW: 293.626392602921
• CID: 4953499
• Update Time: 2025-10-28

Methyl 2-chloromethyl-3-cyano-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-3-cyano-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7ClF3NO3/c1-18-10(17)6-2-3-9(19-11(13,14)15)8(5-16)7(6)4-12/h2-3H,4H2,1H3
• InChI Key： ZOCFQCPNGIDCKM-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C=CC=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-chloromethyl-3-cyano-4-(trifluoromethoxy)benzoate

Introduction to Methyl 2-chloromethyl-3-cyano-4-(trifluoromethoxy)benzoate (CAS No. 1805466-80-1)

Methyl 2-chloromethyl-3-cyano-4-(trifluoromethoxy)benzoate, identified by its CAS number 1805466-80-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoate derivatives, characterized by its complex functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of Methyl 2-chloromethyl-3-cyano-4-(trifluoromethoxy)benzoate incorporates several key features that make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of a chloromethyl group at the 2-position of the benzoate core provides a reactive site for further functionalization, while the cyanide group at the 3-position and the trifluoromethoxy group at the 4-position introduce electron-withdrawing and electron-donating effects, respectively. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. Methyl 2-chloromethyl-3-cyano-4-(trifluoromethoxy)benzoate has been explored as a precursor in the synthesis of various bioactive agents, including those targeting neurological disorders, inflammatory conditions, and metabolic diseases. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

The synthesis of Methyl 2-chloromethyl-3-cyano-4-(trifluoromethoxy)benzoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions, nucleophilic substitutions, and fluorination processes. The introduction of the cyanide group often necessitates protective group strategies to prevent unwanted side reactions, while the final installation of the trifluoromethoxy group typically employs metal-catalyzed cross-coupling reactions or direct fluorination techniques.

The chemical properties of Methyl 2-chloromethyl-3-cyano-4-(trifluoromethoxy)benzoate also make it a useful tool in mechanistic studies and structural elucidation. Its reactivity with various nucleophiles allows researchers to investigate reaction pathways and develop new synthetic methodologies. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide valuable insights into the structural integrity and purity of the compound.

In terms of biological activity, preliminary studies have suggested that derivatives of Methyl 2-chloromethyl-3-cyano-4-(trifluoromethoxy)benzoate may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, modifications at the benzoate core have been shown to modulate the activity of cytochrome P450 enzymes, which are involved in drug metabolism. Furthermore, the presence of electronegative substituents like the trifluoromethoxy group can enhance binding interactions with biological targets, potentially leading to improved pharmacological efficacy.

The pharmaceutical industry continues to explore novel synthetic strategies to optimize the production of Methyl 2-chloromethyl-3-cyano-4-(trifluoromethoxy)benzoate. Advances in green chemistry principles have led to the development of more sustainable synthetic routes that minimize waste and energy consumption. Additionally, computational methods such as molecular modeling and density functional theory (DFT) are being employed to predict reaction outcomes and guide experimental design.

The future prospects for Methyl 2-chloromethyl-3-cyano-4-(trifluoromethoxy)benzoate are promising, with ongoing research focusing on its potential applications in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its biological activities and therapeutic potential. As our understanding of molecular interactions continues to evolve, compounds like Methyl 2-chloromethyl-3-cyano-4-(trifluoromethoxy)benzoate will remain at the forefront of innovation in medicinal chemistry.